Cas no 16307-30-5 (2-Benzyl-2,3-dihydro-1H-inden-1-one)

2-Benzyl-2,3-dihydro-1H-inden-1-one structure
16307-30-5 structure
Product Name:2-Benzyl-2,3-dihydro-1H-inden-1-one
CAS No:16307-30-5
MF:C16H14O
MW:222.281764507294
CID:214683
PubChem ID:279734
Update Time:2025-04-19

2-Benzyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one,2,3-dihydro-2-(phenylmethyl)-
    • 2-benzyl-2,3-dihydroinden-1-one
    • 2-BENZYL-INDAN-1-ONE
    • 1-Oxo-2-benzyl-hydrinden
    • 2-benzyl-1-indanone
    • 2-Benzyl-hydrindon-(1)
    • 2-Benzyl-indan-1-on
    • 2-benzylindan-1-one
    • 2-benzylindanone
    • AC1L5QW2
    • AC1Q6K5Z
    • AR-1D9256
    • CTK4D1415
    • NSC131003
    • SureCN3033688
    • NSC-131003
    • AKOS011018508
    • 16307-30-5
    • SCHEMBL3033688
    • DTXSID40299476
    • AC-18675
    • 1H-Inden-1-one, 2,3-dihydro-2-(phenylmethyl)-
    • Inchi: 1S/C16H14O/c17-16-14(10-12-6-2-1-3-7-12)11-13-8-4-5-9-15(13)16/h1-9,14H,10-11H2
    • InChI Key: AKAKCEPCLVSYHK-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 362.5°Cat760mmHg
  • Flash Point: 157.8°C
  • Refractive Index: 1.617
  • PSA: 17.07
  • LogP: 3.28430
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